Cas no 1266996-84-2 (1-(4-Bromo-3-methylphenyl)butan-1-one)

1-(4-Bromo-3-methylphenyl)butan-1-one is a brominated aromatic ketone with a molecular formula of C11H13BrO. This compound features a butanone group attached to a substituted phenyl ring, bearing a bromine atom and a methyl group at the 4- and 3-positions, respectively. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. The compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined structure facilitates precise control in complex reaction pathways.
1-(4-Bromo-3-methylphenyl)butan-1-one structure
1266996-84-2 structure
Product Name:1-(4-Bromo-3-methylphenyl)butan-1-one
CAS No:1266996-84-2
MF:C11H13BrO
MW:241.124322652817
CID:1037579
PubChem ID:54759049
Update Time:2025-06-08

1-(4-Bromo-3-methylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-3-methylphenyl)butan-1-one
    • A-2884
    • DB-362837
    • DTXSID00716654
    • AKOS015908096
    • 1-Butanone, 1-(4-bromo-3-methylphenyl)-
    • BS-20426
    • 1266996-84-2
    • CS-0211039
    • MFCD19237229
    • MDL: MFCD19237229
    • Inchi: 1S/C11H13BrO/c1-3-4-11(13)9-5-6-10(12)8(2)7-9/h5-7H,3-4H2,1-2H3
    • InChI Key: ZIQTVVDEDLNVKS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C)C(CCC)=O

Computed Properties

  • Exact Mass: 240.01500
  • Monoisotopic Mass: 240.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.74030

1-(4-Bromo-3-methylphenyl)butan-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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Additional information on 1-(4-Bromo-3-methylphenyl)butan-1-one

Introduction to 1-(4-Bromo-3-methylphenyl)butan-1-one (CAS No. 1266996-84-2)

1-(4-Bromo-3-methylphenyl)butan-1-one, also known by its CAS number 1266996-84-2, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a brominated aryl group and a ketone functional group. These properties make it an attractive candidate for various synthetic transformations and biological studies.

The chemical structure of 1-(4-Bromo-3-methylphenyl)butan-1-one consists of a substituted phenyl ring attached to a butanone moiety. The presence of the bromine atom at the para position of the phenyl ring and the methyl group at the meta position imparts specific reactivity and selectivity to the molecule, making it valuable in the synthesis of more complex organic molecules. The ketone functionality further enhances its utility in organic synthesis, particularly in reactions such as nucleophilic addition and condensation reactions.

Recent research has highlighted the potential of 1-(4-Bromo-3-methylphenyl)butan-1-one in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways. The bromine atom facilitates further functionalization, allowing for the introduction of various substituents that can modulate the biological activity and pharmacokinetic properties of the final drug candidates.

In addition to its role in drug discovery, 1-(4-Bromo-3-methylphenyl)butan-1-one has also been explored for its potential in materials science. A recent paper in Advanced Materials reported the use of this compound as a building block for the synthesis of conjugated polymers with enhanced electronic properties. The combination of aromatic and ketone functionalities provides a robust platform for constructing materials with tailored optoelectronic characteristics, making it suitable for applications in organic electronics and photovoltaic devices.

The synthetic accessibility of 1-(4-Bromo-3-methylphenyl)butan-1-one has been well-documented in the literature. A common approach involves the Friedel-Crafts acylation of 4-bromo-3-methylbenzene with butyryl chloride, followed by hydrolysis to yield the desired ketone. This method is scalable and can be adapted to produce large quantities of the compound for both research and industrial purposes. The robustness and reliability of this synthetic route ensure that high-purity samples are readily available for various applications.

The physical properties of 1-(4-Bromo-3-methylphenyl)butan-1-one have been extensively characterized. It is a solid at room temperature with a melting point typically ranging from 55 to 58°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, which facilitates its use in solution-based reactions. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In terms of safety, while 1-(4-Bromo-3-methylphenyl)butan-1-one is not classified as a hazardous material, standard precautions should be taken when handling it, including proper personal protective equipment (PPE) and adherence to good laboratory practices (GLP). It is important to note that while this compound is not considered toxic or carcinogenic, it should be handled with care to avoid skin contact or inhalation.

The environmental impact of 1-(4-Bromo-3-methylphenyl)butan-1-one has also been evaluated. Studies have shown that it does not pose significant environmental risks when used responsibly and disposed of according to local regulations. However, as with any chemical compound, it is essential to follow best practices for waste management to minimize any potential ecological impact.

In conclusion, 1-(4-Bromo-3-methylphenyl)butan-1-one (CAS No. 1266996-84-2) is a multifaceted compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.

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